Cas no 1228689-61-9 (5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester)

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester is a brominated isoxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-bromophenyl group and a methyl ester functionality, enhancing reactivity for further synthetic modifications. The compound serves as a versatile intermediate in organic synthesis, particularly in the development of heterocyclic compounds. Its stability under standard conditions and well-defined purity make it suitable for precise laboratory use. The presence of the bromo substituent allows for selective cross-coupling reactions, facilitating the construction of complex molecular frameworks. This compound is typically supplied with high chemical purity, ensuring reliable performance in research applications.

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester structure

1228689-61-9 structure

Product Name:5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester

CAS No:1228689-61-9

MF:C₁₂H₁₀BrNO₃

MW:296.11670255661

MDL:MFCD18384841

CID:1073285

PubChem ID:56604575

Update Time:2025-06-07

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester
- Methyl 5-(4-bromophenyl)-3-methylisoxazole-4-carboxylate
- methyl 5-(4-bromophenyl)-3-methyl-isoxazole-4-carboxylate
- 3-Methyl-4-carboxy-5-(4-brom-phenyl)-isoxazol
- 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
- 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid
- 5-(4-bromophenyl)-3-methylisoxazole-4-carboxylic acid methyl ester
- AG-L-58607
- CTK5I7377
- QC-1522
- SureCN1563
- methyl 5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylate
- 4-Isoxazolecarboxylic acid, 5-(4-bromophenyl)-3-methyl-, methyl ester
- YVWJQDKQALEQHO-UHFFFAOYSA-N
- 2689AD
- OR346262
- AK191562
- 5-(4-bromophenyl)-3
- SCHEMBL1883
- 1228689-61-9
- AS-5294
- MFCD18384841
- Methyl5-(4-bromophenyl)-3-methylisoxazole-4-carboxylate
- A856447
- AKOS015851015
- DB-109406
- CS-M1729
- MDL： MFCD18384841
- Inchi： 1S/C12H10BrNO3/c1-7-10(12(15)16-2)11(17-14-7)8-3-5-9(13)6-4-8/h3-6H,1-2H3
- InChI Key： YVWJQDKQALEQHO-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)OC)C(C)=NO1

Computed Properties

Exact Mass: 294.98441g/mol
Monoisotopic Mass: 294.98441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
XLogP3: 3

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid methyl ester Pricemore >>

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